Cas no 69256-15-1 ((+)-Leucocyanidin)

• Product Name: (+)-Leucocyanidin
• CAS No: 69256-15-1
• MF: C₁₅H₁₄O₇
• MW: 306.26746
• CID: 837421
• PubChem ID: 155206
• Update Time: 2024-10-28

(+)-Leucocyanidin Chemical and Physical Properties

Names and Identifiers

• (+)-Leucocyanidin
• 2H-1-benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-
• (+)-(2R,3S,4R)-3,3',4,4',5,7-Hexahydroxyflavan
• (2R,3S,4R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
• Leucocyanidin
• (2r,3s,4r)-(+)-3,4,5,7,3',4'-hexahydroxyflavan
• 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-(2alpha,3beta,4alpha))-
• (2R,3S,4R)-leucocyanidin
• HY-119580B
• CHEMBL126393
• (2R,3S,4R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
• 69256-15-1
• Q23419096
• 2,3-trans-3,4-trans-leucocyanidin
• CS-0136235
• DA-59434

• Inchi： InChI=1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H/t13-,14+,15-/m1/s1
• InChI Key： SBZWTSHAFILOTE-QLFBSQMISA-N
• SMILES： C1=CC(=C(C=C1C2C(C(C3=C(C=C(C=C3O2)O)O)O)O)O)O

Computed Properties

• Exact Mass: 306.07392
• Monoisotopic Mass: 306.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.709
• Melting Point: >300 ºC
• PSA: 130.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins